2'-Deoxyadenosine monohydrate-13C10,15N5 (hydrate)
Catalog No.
S12869166
CAS No.
M.F
C10H15N5O4
M. Wt
284.15 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Content Navigation
Product Name
2'-Deoxyadenosine monohydrate-13C10,15N5 (hydrate)
IUPAC Name
(2R,5R)-5-(6-(15N)azanylpurin-9-yl)-2-(hydroxy(113C)methyl)(2,3,4,5-13C4)oxolan-3-ol;hydrate
Molecular Formula
C10H15N5O4
Molecular Weight
284.15 g/mol
InChI
InChI=1S/C10H13N5O3.H2O/c11-9-8-10(13-3-12-9)15(4-14-8)7-1-5(17)6(2-16)18-7;/h3-7,16-17H,1-2H2,(H2,11,12,13);1H2/t5?,6-,7-;/m1./s1/i1+1,2+1,3+1,4+1,5+1,6+1,7+1,8+1,9+1,10+1,11+1,12+1,13+1,14+1,15+1;
InChI Key
WZJWHIMNXWKNTO-NNMPFXHLSA-N
Canonical SMILES
C1C(C(OC1N2C=NC3=C(N=CN=C32)N)CO)O.O
Isomeric SMILES
[13CH2]1[13C@@H](O[13C@@H]([13CH]1O)[13CH2]O)[15N]2[13CH]=[15N][13C]3=[13C]([15N]=[13CH][15N]=[13C]32)[15NH2].O
Hydrogen Bond Acceptor Count
8
Hydrogen Bond Donor Count
4
Exact Mass
284.13112680 g/mol
Monoisotopic Mass
284.13112680 g/mol
Heavy Atom Count
19
Dates
Modify: 2024-08-10
Explore Compound Types
Get ideal chemicals from 750K+ compounds
CAS No.:119673-08-4
Molecular Formula:C33H34Cl2N4O7
Molecular Weight:669.5 g/mol
Availability:
In Stock
CAS No.:69182-55-4
Molecular Formula:C4H12N2O
Molecular Weight:104.15 g/mol
Availability:
Inquiry
CAS No.:1038922-77-8
Molecular Formula:C15H14O9S
Molecular Weight:370.3 g/mol
Availability:
In Stock
CAS No.:17286-40-7
Molecular Formula:C15H20N2O5
Molecular Weight:308.33 g/mol
Availability:
Inquiry
CAS No.:31197-54-3
Molecular Formula:C14H20
Molecular Weight:188.31 g/mol
Availability:
In Stock
CAS No.:620-94-0
Molecular Formula:C14H14S
Molecular Weight:214.33 g/mol
Availability:
In Stock
